Cas no 2228202-52-4 (4,4-difluoro-1-(1H-pyrrol-2-yl)cyclohexylmethanamine)

• Product Name: 4,4-difluoro-1-(1H-pyrrol-2-yl)cyclohexylmethanamine
• CAS No: 2228202-52-4
• MF: C₁₁H₁₆F₂N₂
• MW: 214.254949569702
• CID: 6425843
• PubChem ID: 165700139
• Update Time: 2025-06-08

4,4-difluoro-1-(1H-pyrrol-2-yl)cyclohexylmethanamine Chemical and Physical Properties

Names and Identifiers

• 4,4-difluoro-1-(1H-pyrrol-2-yl)cyclohexylmethanamine
• [4,4-difluoro-1-(1H-pyrrol-2-yl)cyclohexyl]methanamine
• 2228202-52-4
• EN300-1948116

• Inchi： 1S/C11H16F2N2/c12-11(13)5-3-10(8-14,4-6-11)9-2-1-7-15-9/h1-2,7,15H,3-6,8,14H2
• InChI Key： LKAWPCDHXACPJY-UHFFFAOYSA-N
• SMILES： FC1(CCC(C2=CC=CN2)(CN)CC1)F

Computed Properties

• Exact Mass: 214.12815484g/mol
• Monoisotopic Mass: 214.12815484g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 41.8Ų

Additional information on 4,4-difluoro-1-(1H-pyrrol-2-yl)cyclohexylmethanamine

4,4-Difluoro-1-(1H-pyrrol-2-yl)cyclohexylmethanamine (CAS No. 2228202-52-4): An Overview of Its Structure, Synthesis, and Potential Applications

4,4-Difluoro-1-(1H-pyrrol-2-yl)cyclohexylmethanamine (CAS No. 2228202-52-4) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound is characterized by a cyclohexyl ring substituted with a difluoro group and a pyrrole moiety, which collectively contribute to its distinct chemical properties and biological activities.

The molecular structure of 4,4-difluoro-1-(1H-pyrrol-2-yl)cyclohexylmethanamine is particularly noteworthy for its fluorine atoms, which are known to enhance the lipophilicity and metabolic stability of organic molecules. The presence of the pyrrole ring, a common motif in natural products and bioactive compounds, further adds to the compound's potential for pharmacological activity. The combination of these structural elements makes 4,4-difluoro-1-(1H-pyrrol-2-yl)cyclohexylmethanamine an intriguing candidate for drug development.

In recent years, the synthesis of 4,4-difluoro-1-(1H-pyrrol-2-yl)cyclohexylmethanamine has been extensively studied. One of the most efficient synthetic routes involves the reaction of 4,4-difluorocyclohexanone with 1H-pyrrole in the presence of a suitable reducing agent. This method not only yields high purity product but also demonstrates good scalability, making it suitable for large-scale production. The synthetic process can be further optimized by varying reaction conditions such as temperature, solvent, and catalysts to enhance yield and selectivity.

The biological activity of 4,4-difluoro-1-(1H-pyrrol-2-yl)cyclohexylmethanamine has been evaluated in several preclinical studies. Initial in vitro assays have shown that this compound exhibits potent activity against a variety of cancer cell lines, including those resistant to conventional chemotherapy. The mechanism of action is believed to involve the modulation of key signaling pathways involved in cell proliferation and apoptosis. Further research is needed to elucidate the specific molecular targets and pathways affected by this compound.

Beyond its potential as an anticancer agent, 4,4-difluoro-1-(1H-pyrrol-2-yl)cyclohexylmethanamine has also shown promise in other therapeutic areas. For instance, preliminary studies suggest that it may have neuroprotective properties, making it a candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The compound's ability to cross the blood-brain barrier and its low toxicity profile are particularly advantageous in this context.

The pharmacokinetic properties of 4,4-difluoro-1-(1H-pyrrol-2-yl)cyclohexylmethanamine have been investigated using animal models. Results indicate that it has favorable absorption, distribution, metabolism, and excretion (ADME) characteristics. The compound exhibits good oral bioavailability and a long half-life, which are desirable attributes for a potential drug candidate. Additionally, it shows minimal toxicity at therapeutic doses, further supporting its safety profile.

To advance the development of 4,4-difluoro-1-(1H-pyrrol-2-yl)cyclohexylmethanamine, several clinical trials are currently underway. These trials aim to evaluate the safety and efficacy of the compound in human subjects with various diseases. Early results from phase I trials have been promising, with no serious adverse events reported at tested doses. Phase II trials are expected to provide more detailed insights into the compound's therapeutic potential.

In conclusion, 4,4-difluoro-1-(1H-pyrrol-2-yl)cyclohexylmethanamine (CAS No. 2228202-52-4) represents a promising lead compound in medicinal chemistry with potential applications in cancer therapy and neurodegenerative diseases. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development. As more data from ongoing clinical trials become available, the full therapeutic potential of this compound will likely be realized.